3-methyl-N-quinolin-8-ylbutanamide

• CAS No.: 1022018-57-0
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29g/mol
• IUPAC Name: 3-methyl-N-quinolin-8-ylbutanamide
• InChI: InChI=1S/C14H16N2O/c1-10(2)9-13(17)16-12-7-3-5-11-6-4-8-15-14(11)12/h3-8,10H,9H2,1-2H3,(H,16,17)
• InChI Key: LDVYAUZHBUADFJ-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=CC2=C1N=CC=C2

Description

3-Methyl-N-quinolin-8-ylbutanamide is a quinoline-derived amide compound characterized by a butanamide backbone with a methyl substituent at the 3-position and a quinolin-8-yl group at the nitrogen terminus.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The methyl group in the target compound likely enhances lipophilicity compared to bulky electron-withdrawing groups (e.g., Cl, Br, CN) in analogs 3o–3q, which may reduce solubility but improve membrane permeability.
• Synthesis : Analogs 3o–3q employ Suzuki-Miyaura coupling with aryl boronic acids, whereas the methyl-substituted target may require alkylation or alternative coupling strategies.
• Physical State : Aryl-substituted analogs exhibit varied states (oils vs. solids), influenced by substituent polarity and crystallinity.

Sulfonamide-Containing Quinoline Derivatives

describes (E)-N-(2-substituted-styryl)-5-chloro-8-hydroxyquinolin-7-yl)-benzenesulfonamides (e.g., IIIa). These differ significantly from the target compound:

Feature	3-Methyl-N-quinolin-8-ylbutanamide	Sulfonamide Derivative (IIIa)
Backbone	Butanamide	Benzenesulfonamide
Quinoline Substitution	8-Position	7-Position with Cl and OH groups
Additional Groups	3-Methyl	Styryl group with methoxy substituents
Synthesis	Likely amide coupling	Sulfonylation with benzenesulfonic chloride

Functional Implications :

• Electronic Effects : Sulfonamide groups (strong electron-withdrawing) in IIIa contrast with the electron-neutral amide in the target compound, altering reactivity and binding interactions.
• Biological Targets : Sulfonamides are often associated with enzyme inhibition (e.g., carbonic anhydrase), whereas amides may target proteases or receptors.

Research Findings and Implications

• Structural Flexibility: The N-(quinolin-8-yl)butanamide scaffold permits diverse substitutions, enabling tunability for drug discovery.
• Activity Trends : Electron-withdrawing groups (e.g., CN in 3q) may enhance stability but reduce bioavailability, whereas methyl groups balance lipophilicity and metabolic stability.
• Synthetic Challenges : Aryl-substituted analogs require transition-metal catalysis, whereas alkyl-substituted derivatives like the target compound may face steric challenges in synthesis.